Cas no 2090223-63-3 (3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl-
• CAS No: 2090223-63-3
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5266952
• Update Time: 2025-06-03

3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl-

• Inchi： 1S/C10H9BrFN3/c1-14-10-7(13)4-15-9-5(11)2-3-6(12)8(9)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： LPUOAINGPABQGG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2Br)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- (CAS No. 2090223-63-3)

3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- (CAS No. 2090223-63-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique structural features, including a bromo and fluoro substitution pattern, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in the development of novel small-molecule inhibitors and bioactive agents, particularly in targeting specific enzymatic pathways.

The compound's 8-bromo-5-fluoro substitutions contribute to its electronic properties, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its potential in addressing challenges related to drug resistance, a hot topic in the pharmaceutical industry. With the rise of precision medicine, compounds like 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- are being investigated for their ability to modulate specific biological targets with high selectivity.

In addition to its pharmaceutical applications, this quinoline-based compound is also being studied for its utility in material science. Its robust aromatic structure and halogenated groups make it a candidate for developing advanced organic electronic materials, such as OLEDs or sensors. The integration of AI-driven drug discovery tools has further accelerated the exploration of its properties, aligning with the growing demand for computational chemistry solutions in R&D.

From a synthetic perspective, the preparation of 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions. Its purity and stability are critical for reproducibility in research, prompting advancements in analytical techniques like HPLC and LC-MS for quality control. These aspects are frequently searched by chemists seeking synthetic protocols or compound characterization methods.

Environmental and regulatory considerations are also pivotal in the discourse around this compound. As sustainability gains traction, researchers are evaluating green chemistry approaches to synthesize 3,4-Quinolinediamine derivatives with minimal waste. This aligns with global trends toward eco-friendly synthesis, a topic frequently queried in academic and industrial forums.

In summary, 3,4-Quinolinediamine, 8-bromo-5-fluoro-N4-methyl- (CAS No. 2090223-63-3) represents a versatile scaffold with broad applicability in life sciences and advanced materials. Its structural complexity and functional diversity continue to inspire innovation, making it a focal point for interdisciplinary research. For those exploring quinoline chemistry or halogenated heterocycles, this compound offers a compelling case study in modern chemical innovation.